5-((4-Ethylpiperazin-1-yl)(m-tolyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-ethylpiperazin-1-yl)-(3-methylphenyl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C19H25N5OS/c1-4-22-8-10-23(11-9-22)16(15-7-5-6-13(2)12-15)17-18(25)24-19(26-17)20-14(3)21-24/h5-7,12,16,25H,4,8-11H2,1-3H3
• InChI Key: YYMVLPNNNOCFST-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(C2=CC=CC(=C2)C)C3=C(N4C(=NC(=N4)C)S3)O
• Molecular Formula: C19H25N5OS
• Molecular Weight: 371.5 g/mol

Description

5-((4-Ethylpiperazin-1-yl)(m-tolyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C19H25N5OS and its molecular weight is 371.5. The purity is usually 95%.
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Scientific Research Applications

Potential Inhibitors of 15-Lipoxygenase

Derivatives related to the specified compound have been synthesized and evaluated for their potential as inhibitors of 15-lipoxygenase (15-LO), a critical enzyme involved in the metabolism of polyunsaturated fatty acids. Compounds with structural similarities showed significant inhibitory activity, indicating potential research applications in targeting inflammatory and other related diseases (Asghari et al., 2016).

Antimicrobial Activity

Another set of derivatives bearing structural resemblance to the specified compound has been synthesized and tested for antimicrobial activity. The compounds exhibited potential antibacterial and antifungal effects against various microorganisms, suggesting their application in the development of new antimicrobial agents (Taha, 2008).

Biochemical Process Influence

The creation of new compounds within similar chemical families, aiming at combining pyrazole and 1,2,4-triazole fragments, shows promise in influencing biochemical processes. This research direction is attractive due to the potential bioavailability of these molecules and their ability to modulate biochemical pathways, making them relevant for drug discovery and development (Fedotov & Hotsulia, 2022).

Analgesic Activities

Compounds structurally related to "5-((4-Ethylpiperazin-1-yl)(m-tolyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol" have been characterized for their analgesic activities. Their molecular structures, including specific derivatives of isothiazolopyridine, have been analyzed for potential analgesic action, providing a basis for further pharmaceutical research and development in pain management (Karczmarzyk & Malinka, 2008).

Antifungal and Fungicidal Effects

Research into the synthesis of similar compounds has provided insights into their potential effects on lanosterol-14α-demethylase activity. This enzyme is crucial in sterol biosynthesis in fungi, suggesting that compounds within this chemical family could serve as starting points for the development of substances with fungistatic and fungicidal properties, contributing to antifungal drug research (Reddy et al., 2010).